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Audience: Researchers, scientists, and drug development professionals.
Introduction

Lacto-N-difucohexaose Il (LNDFH-II) is a neutral human milk oligosaccharide (HMO) that
plays a significant role in infant nutrition and gut health. As interest in HMOs for infant formula
and therapeutic applications grows, accurate and robust quantification methods are essential.
This application note provides a detailed protocol for the quantification of LNDFH-II using High-
Performance Liquid Chromatography (HPLC) with a focus on Hydrophilic Interaction Liquid
Chromatography (HILIC).

HILIC is a well-established method for the analysis of underivatized carbohydrates, offering
excellent separation of these highly polar molecules.[1][2] This method can be coupled with
various detectors, including Refractive Index (RI), Mass Spectrometry (MS), or fluorescence
detectors after derivatization. The protocol described here is based on established methods for
similar fucosylated oligosaccharides and can be adapted for various sample matrices.[1][3]
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The following table summarizes typical quantitative performance parameters that can be
expected when developing and validating an HPLC method for LNDFH-II, based on data from
similar fucosylated HMOs like 2'-fucosyllactose (2'-FL) and 3-fucosyllactose (3-FL).[1][3]

Parameter Expected Performance
Linearity (R?) >0.999

Concentration Range 0.2 -12 mg/mL

Recovery 88% - 112%

Limit of Detection (LOD) 0.1 - 0.6 mg/mL (matrix dependent)
Limit of Quantification (LOQ) 0.4 - 2.0 mg/mL (matrix dependent)

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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